2-bromo-N-(4-methylbenzyl)butanamide
Overview
Description
2-bromo-N-(4-methylbenzyl)butanamide is a chemical compound with the empirical formula C12H16BrNO . Its molecular weight is 270.17 . It is provided by Sigma-Aldrich to early discovery researchers as part of a collection of unique chemicals .
Molecular Structure Analysis
The SMILES string representation of 2-bromo-N-(4-methylbenzyl)butanamide isO=C(C(Br)CC)NCC(C=C1)=CC=C1C . The InChI representation is 1S/C12H16BrNO/c1-3-11(13)12(15)14-8-10-6-4-9(2)5-7-10/h4-7,11H,3,8H2,1-2H3,(H,14,15) . Physical And Chemical Properties Analysis
2-bromo-N-(4-methylbenzyl)butanamide is a solid . It is classified as a combustible solid .Scientific Research Applications
Antiviral Agent Development
Research has indicated that indole derivatives, which share structural similarities with 2-bromo-N-(4-methylbenzyl)butanamide, exhibit antiviral activities . By extension, this compound could be utilized in the synthesis of new indole-based antiviral agents, potentially offering a new avenue for treating viral infections.
Anti-inflammatory Research
Indole derivatives are also known for their anti-inflammatory properties . 2-bromo-N-(4-methylbenzyl)butanamide could be used as a starting material for the development of new anti-inflammatory agents, contributing to the treatment of chronic inflammatory diseases.
Anticancer Activity
The structural framework of 2-bromo-N-(4-methylbenzyl)butanamide may be exploited in cancer research. Indole derivatives have been found to possess anticancer activities, and this compound could be a key intermediate in synthesizing novel anticancer drugs .
Antimicrobial Applications
Given the broad spectrum of biological activities exhibited by indole derivatives, including antimicrobial effects, 2-bromo-N-(4-methylbenzyl)butanamide could be instrumental in creating new antimicrobial agents to combat resistant strains of bacteria and fungi .
Safety and Hazards
properties
IUPAC Name |
2-bromo-N-[(4-methylphenyl)methyl]butanamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16BrNO/c1-3-11(13)12(15)14-8-10-6-4-9(2)5-7-10/h4-7,11H,3,8H2,1-2H3,(H,14,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JKZYIOVUUVVREE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C(=O)NCC1=CC=C(C=C1)C)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16BrNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
270.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-bromo-N-(4-methylbenzyl)butanamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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